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Introduction: 2-Hydroxybenzenesulfonic acid, also known as o-phenolsulfonic acid, is an
aromatic organic compound with the chemical formula CeHeO4S.[1][2][3] It IS an arenesulfonic
acid characterized by a phenol group substituted with a sulfo group at the ortho (C-2) position.
[1][4][5] This compound and its isomers are utilized in various industrial applications, including
as laboratory reagents, in water analysis, and in the manufacturing of pharmaceuticals and
dyes.[4][6] This technical guide provides a comprehensive overview of its core physicochemical
properties, experimental protocols for its synthesis and analysis, and logical workflows.

Physicochemical Properties

The key physicochemical properties of 2-hydroxybenzenesulfonic acid are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
Yellowish liquid, turns brown
on exposure to air (as a

Appearance [4][6]

mixture of ortho and para
isomers).[4][6]

Molecular Formula CeHe04S [11[2][3]
Molecular Weight 174.18 g/mol [1112][3]
Melting Point 145 °C (decomposes) [4161[7]
Boiling Point 275.14°C (rough estimate) [5]
Density 1.384 (estimate) [415]
N Miscible with water and
Solubility [41[6]
alcohol.[4][6]
Hygroscopic.[6] Stable, but
Stability incompatible with strong [6][8]

oxidizing agents.[8]

ble 2: Chemical and : .

Property Value Source(s)
IUPAC Name 2-hydroxybenzenesulfonic acid  [1]

CAS Number 609-46-1 [1][21[5]
pKa -0.60+0.15 (Predicted) [5]

LogP (XLogP3)

1.71970

[4]

Canonical SMILES

C1=CC=C(C(=C1)0)S(=0)
(=0)0

[1]

InChl Key

IULISGIIIZZUMF-
UHFFFAOYSA-N

[1]

Experimental Protocols
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Synthesis via Sulfonation of Phenol

A common method for the synthesis of hydroxybenzenesulfonic acids is the sulfonation of
phenol.

Methodology: If phenol is sulfonated with an equivalent amount of 100% sulfuric acid under
mild conditions, a mixture of 2-hydroxybenzenesulfonic acid and 4-hydroxybenzenesulfonic
acid is produced, typically in a ratio of approximately 2:3.[5][6] The 2-hydroxybenzenesulfonic
acid can then be isolated from this mixture, for instance, via its monobarium salt.[5]

A purer form of the compound can be obtained by diazotizing 2-aminobenzenesulfonic acid and
subsequently boiling it under acidic conditions.[5]
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Synthesis workflow for 2-hydroxybenzenesulfonic acid.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis
and quantification of phenolic acids, including 2-hydroxybenzenesulfonic acid.
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General Protocol: A reverse-phase HPLC method can be employed for the analysis.[9] The
separation is typically carried out on a suitable column, such as a C18 or a specialized mixed-
mode column.[9][10] The mobile phase often consists of a mixture of an organic solvent (e.qg.,
acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer), with the pH adjusted
to ensure proper separation.[9][11] Detection is commonly performed using a UV-Vis detector,
as aromatic compounds like 2-hydroxybenzenesulfonic acid absorb ultraviolet light.[12] The
retention time and peak area are used for qualitative and quantitative analysis, respectively.

HPLC System
Sample Preparation Data Analysis

e Mobile Phat
Dissolution in
‘ Mobile Phase | ‘ Filtration }—'

se
Autosampler/ e.g., ACN/Buffer) RP-HPLC Column % Peak Integration &
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Sample containing
2-hydroxybenzenesulfonic acid

Click to download full resolution via product page

General workflow for HPLC-UV analysis.

Signaling Pathways and Biological Activity

Currently, there is limited specific information available in the public domain regarding the
detailed signaling pathways directly involving 2-hydroxybenzenesulfonic acid. It is identified as
a metabolite, but its precise roles in biological cascades are not well-documented.[1] Research
on similar compounds, such as Schiff bases derived from 3-amino-4-hydroxybenzenesulfonic
acid, has explored their potential as chemosensors and their antioxidant properties, suggesting
that derivatives of hydroxybenzenesulfonic acids could have interesting biological activities.[13]
Further research is required to elucidate any specific interactions with cellular signaling
pathways.

Conclusion

2-Hydroxybenzenesulfonic acid is a well-characterized compound with established
physicochemical properties. Its synthesis from phenol is straightforward, though it results in a
mixture of isomers requiring further purification. Standard analytical techniques like HPLC-UV
are effective for its identification and quantification. While its direct involvement in specific
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biological signaling pathways remains an area for future investigation, its chemical structure
provides a basis for the development of derivatives with potential applications in various
scientific and industrial fields. This guide serves as a foundational resource for professionals
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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